Cas no 103750-03-4 (Mal-C2-NHS ester)

• Product Name: Mal-C2-NHS ester
• CAS No: 103750-03-4
• MF: C₁₃H₁₄N₂O₆
• MW: 294.260063648224
• MDL: MFCD01318603
• CID: 105619
• PubChem ID: 10040074
• Update Time: 2025-10-30

Mal-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-pentanoicacid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-dioxopyrrolidin-1-yl 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)pentanoate
• 5-Maleimidovalericacid-NHS
• 5-Maleimidopentanoic acid-NHS ester
• 2,5-dioxopyrrolidin-1-yl 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)
• Mal-C2-NHS ester
• 2,5-Dioxo-1-pyrrolidinyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-pentanoate
• 5-Maleimido-pentanoic NHS ester
• MFCD01318603
• CS-0105016
• FT-0604084
• DTXSID401153195
• 5-Maleimidovaleric?acid-NHS
• EN300-103448
• BP-24360
• C13H14N2O6
• 5-Maleimidovaleric acid-NHS
• LCZC1197
• HY-126502
• Z1343801315
• (2,5-dioxopyrrolidin-1-yl) 5-(2,5-dioxopyrrol-1-yl)pentanoate
• 5-Maleimidovaleric Acid NHS
• SCHEMBL18918259
• F82466
• A1875
• 103750-03-4
• AKOS015909543
• AS-73313
• PD125947

• MDL： MFCD01318603
• Inchi： 1S/C13H14N2O6/c16-9-4-5-10(17)14(9)8-2-1-3-13(20)21-15-11(18)6-7-12(15)19/h4-5H,1-3,6-8H2
• InChI Key： ULZJAHZPCLFGHQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCN1C(C=CC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 294.08500
• Monoisotopic Mass: 294.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.06000
• LogP: -0.43530

Mal-C2-NHS ester Security Information

• Safety Instruction： 24/25

Additional information on Mal-C2-NHS ester

Recent Advances in the Application of Mal-C2-NHS Ester (CAS: 103750-03-4) in Chemical Biology and Biomedical Research

Mal-C2-NHS ester (CAS: 103750-03-4), a heterobifunctional crosslinker, has gained significant attention in recent years due to its versatile applications in chemical biology, bioconjugation, and drug delivery systems. This reagent features a maleimide group that reacts with thiols (e.g., cysteine residues) and an NHS ester moiety that targets primary amines (e.g., lysine residues or N-termini of proteins). The unique dual reactivity of Mal-C2-NHS ester enables precise and stable conjugation between biomolecules, making it a critical tool for antibody-drug conjugates (ADCs), protein labeling, and surface functionalization.

Recent studies have highlighted the role of Mal-C2-NHS ester in the development of next-generation ADCs. A 2023 study published in Bioconjugate Chemistry demonstrated its utility in site-specific conjugation of cytotoxic payloads to monoclonal antibodies, improving therapeutic efficacy while minimizing off-target effects. The researchers utilized the reagent’s maleimide-thiol chemistry to achieve controlled drug-to-antibody ratios (DARs), a key challenge in ADC optimization. Notably, the stability of the resulting conjugates was enhanced by the introduction of a short C2 spacer, reducing premature payload release in circulation.

In the field of nanotechnology, Mal-C2-NHS ester has been employed to functionalize nanoparticles for targeted drug delivery. A 2024 ACS Nano publication reported its use in coupling tumor-homing peptides to polymeric nanoparticles, enabling precise delivery of chemotherapeutics to cancer cells. The NHS ester group facilitated covalent attachment to amine-modified nanoparticle surfaces, while the maleimide group allowed subsequent conjugation of thiol-containing targeting ligands. This approach significantly improved tumor accumulation in preclinical models, underscoring the reagent’s potential in precision medicine.

Beyond therapeutic applications, Mal-C2-NHS ester has also been instrumental in proteomics research. A recent Nature Methods paper (2023) described its role in crosslinking mass spectrometry (XL-MS), where it helped map protein-protein interactions with high resolution. The reagent’s short spacer arm (C2) minimized distance constraints, enabling the identification of transient or weak interactions that were previously undetectable. This advancement has opened new avenues for studying complex cellular pathways and disease mechanisms.

Despite its widespread use, challenges remain in optimizing reaction conditions for Mal-C2-NHS ester. A 2024 review in Organic & Biomolecular Chemistry discussed strategies to mitigate hydrolysis of the NHS ester group and maleimide ring-opening reactions, which can affect conjugation efficiency. Innovations such as pH-controlled reactions and the use of stabilizing additives have shown promise in overcoming these limitations, further expanding the reagent’s utility.

In conclusion, Mal-C2-NHS ester (CAS: 103750-03-4) continues to be a cornerstone reagent in chemical biology and biomedical research. Its dual reactivity, combined with recent methodological improvements, has enabled breakthroughs in ADC development, nanomedicine, and structural proteomics. Future research is expected to explore its applications in emerging areas such as theranostics and extracellular vesicle engineering, solidifying its role as a transformative tool in life sciences.